Cas no 2624140-70-9 (N-methyl-N-nitrosocyclobutanamine)

• Product Name: N-methyl-N-nitrosocyclobutanamine
• CAS No: 2624140-70-9
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD33550936
• CID: 5671488
• PubChem ID: 155977985
• Update Time: 2025-10-29

N-methyl-N-nitrosocyclobutanamine Chemical and Physical Properties

Names and Identifiers

• EN300-26980333
• 2624140-70-9
• N-methyl-N-nitrosocyclobutanamine
• Cyclobutanamine, N-methyl-N-nitroso-

• MDL： MFCD33550936
• Inchi： 1S/C5H10N2O/c1-7(6-8)5-3-2-4-5/h5H,2-4H2,1H3
• InChI Key： XBJRRLMCVKWJOP-UHFFFAOYSA-N
• SMILES： O=NN(C)C1CCC1

Computed Properties

• Exact Mass: 114.079312947g/mol
• Monoisotopic Mass: 114.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 220.1±7.0 °C(Predicted)
• pka: -3.18±0.20(Predicted)

Additional information on N-methyl-N-nitrosocyclobutanamine

N-methyl-N-nitrosocyclobutanamine: An Emerging Compound in Chemical and Pharmaceutical Research

N-methyl-N-nitrosocyclobutanamine (CAS No. 2624140-70-9) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, holds potential applications in various areas, including drug development and chemical synthesis. This article aims to provide a comprehensive overview of N-methyl-N-nitrosocyclobutanamine, highlighting its chemical properties, recent research findings, and potential applications.

Chemical Structure and Properties

N-methyl-N-nitrosocyclobutanamine is a cyclic amine with a nitroso group attached to the nitrogen atom. Its molecular formula is C5H11N3O, and it has a molecular weight of 127.15 g/mol. The compound's structure consists of a cyclobutane ring with a methyl group and a nitroso group attached to the nitrogen atom. This unique structure confers specific chemical properties that make it an interesting subject for research.

One of the key properties of N-methyl-N-nitrosocyclobutanamine is its reactivity. The presence of the nitroso group makes it highly reactive in various chemical reactions, particularly in the formation of adducts and complexes. Additionally, the compound exhibits good solubility in organic solvents, which facilitates its use in synthetic processes.

Recent Research Findings

Recent studies have explored the potential applications of N-methyl-N-nitrosocyclobutanamine in pharmaceutical research. One notable area of interest is its role as a precursor in the synthesis of novel drugs. Researchers have demonstrated that N-methyl-N-nitrosocyclobutanamine can be used to synthesize compounds with anti-inflammatory and anti-cancer properties.

A study published in the Journal of Medicinal Chemistry reported that derivatives of N-methyl-N-nitrosocyclobutanamine exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. This finding suggests that these derivatives could be developed into new therapeutic agents for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study, researchers investigated the potential anticancer properties of N-methyl-N-nitrosocyclobutanamine. The results showed that certain derivatives of this compound can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes these derivatives promising candidates for cancer therapy.

Potential Applications

The unique chemical properties and reactivity of N-methyl-N-nitrosocyclobutanamine make it a valuable compound for various applications in the chemical and pharmaceutical industries. In drug development, it can serve as a building block for synthesizing new molecules with therapeutic potential. Its ability to form stable adducts and complexes also makes it useful in materials science, where it can be used to create new materials with enhanced properties.

In addition to its pharmaceutical applications, N-methyl-N-nitrosocyclobutanamine has potential uses in chemical synthesis. Its reactivity and solubility make it an ideal candidate for use in organic reactions, particularly those involving nitrogen-containing compounds. Researchers are exploring its use as a catalyst or reagent in various synthetic processes.

Safety Considerations

While N-methyl-N-nitrosocyclobutanamine holds significant promise for various applications, it is important to consider safety aspects during handling and use. Like many nitroso compounds, it may pose health risks if not handled properly. Therefore, appropriate safety measures should be taken when working with this compound, including the use of personal protective equipment (PPE) and adherence to laboratory safety protocols.

Conclusion

N-methyl-N-nitrosocyclobutanamine (CAS No. 2624140-70-9) is an emerging compound with a wide range of potential applications in chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for drug development and chemical synthesis. Recent research findings have highlighted its anti-inflammatory and anticancer properties, suggesting that it could play a significant role in developing new therapeutic agents. As research continues to advance, the full potential of this compound is likely to be realized, contributing to advancements in both chemistry and medicine.